Cas no 646534-23-8 (Ethanol, 2-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]-)

Ethanol, 2-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]- is a versatile organic compound with a methyl-substituted 1,2,4-triazole moiety and a thioether linkage. It offers enhanced solubility in organic solvents, making it suitable for a wide range of chemical reactions. The triazole ring provides resistance to hydrolysis, contributing to its stability in various environments. This compound is particularly useful in pharmaceutical synthesis, providing a building block for the development of novel drugs.

Ethanol, 2-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]- structure

646534-23-8 structure

Product Name:Ethanol, 2-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]-

CAS No:646534-23-8

MF:C₅H₉N₃OS

MW:159.209459066391

CID:419251

PubChem ID:16414054

Update Time:2025-07-16

Ethanol, 2-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]- Chemical and Physical Properties

Names and Identifiers

- Ethanol, 2-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]-
- 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanol
- 2-(5-methyl-1H-1,2,4-triazol-3-ylsulfanyl)ethanol
- AGN-PC-00YUXU
- Ambcb9189365
- CTK2A4127
- STL264272
- 3-(2-hydroxyethylsulfanyl)-5-methyl-1,2,4-triazole
- RS-0280
- AKOS003678392
- 2-[(5-Methyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-ol
- 646534-23-8
- DTXSID30585931
- MFCD08064881
- 2-[(3-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]ethan-1-ol
- AKOS015994425
- 2-[(3-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]-1-ethanol
- Inchi： 1S/C5H9N3OS/c1-4-6-5(8-7-4)10-3-2-9/h9H,2-3H2,1H3,(H,6,7,8)
- InChI Key： MDWULDMXKCBNBT-UHFFFAOYSA-N
- SMILES： S(C1=NNC(C)=N1)CCO

Computed Properties

Exact Mass: 159.04677
Monoisotopic Mass: 159.04663309g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 87.1Å²

Experimental Properties

PSA: 61.8
LogP: 0.19750

Ethanol, 2-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618185-1mg	2-((5-Methyl-1H-1,2,4-triazol-3-yl)thio)ethan-1-ol	646534-23-8	98%	1mg	￥464.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618185-2mg	2-((5-Methyl-1H-1,2,4-triazol-3-yl)thio)ethan-1-ol	646534-23-8	98%	2mg	￥619.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618185-5mg	2-((5-Methyl-1H-1,2,4-triazol-3-yl)thio)ethan-1-ol	646534-23-8	98%	5mg	￥573.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618185-10mg	2-((5-Methyl-1H-1,2,4-triazol-3-yl)thio)ethan-1-ol	646534-23-8	98%	10mg	￥862.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618185-20mg	2-((5-Methyl-1H-1,2,4-triazol-3-yl)thio)ethan-1-ol	646534-23-8	98%	20mg	￥1354.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618185-25mg	2-((5-Methyl-1H-1,2,4-triazol-3-yl)thio)ethan-1-ol	646534-23-8	98%	25mg	￥1375.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618185-50mg	2-((5-Methyl-1H-1,2,4-triazol-3-yl)thio)ethan-1-ol	646534-23-8	98%	50mg	￥1391.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1618185-100mg	2-((5-Methyl-1H-1,2,4-triazol-3-yl)thio)ethan-1-ol	646534-23-8	98%	100mg	￥1901.00	2024-05-05